Cas no 6606-66-2 (2-Propenoic acid,2-cyano-, propyl ester)
6606-66-2 structure
Product Name:2-Propenoic acid,2-cyano-, propyl ester
2-Propenoic acid,2-cyano-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-cyano-, propyl ester
- n-propyl 2-cyanoacrylate
- Propyl 2-cyanoacrylate
- propyl 2-cyanoprop-2-enoate
- SCHEMBL167355
- propyl cyanoacrylate
- NS00022636
- KGQ94N3FNV
- DTXSID0064418
- 6606-66-2
- AKOS006274390
- EINECS 229-553-8
- 2-Propenoic acid, 2-cyano-, propyl ester
- Propyl2-cyanoacrylate
- Q65225087
-
- Inchi: 1S/C7H9NO2/c1-3-4-10-7(9)6(2)5-8/h2-4H2,1H3
- InChI Key: ZTYMNUBYYQNBFP-UHFFFAOYSA-N
- SMILES: O(C(C(C#N)=C)=O)CCC
Computed Properties
- Exact Mass: 139.06337
- Monoisotopic Mass: 139.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
2-Propenoic acid,2-cyano-, propyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
6606-66-2 (2-Propenoic acid,2-cyano-, propyl ester) Related Products
- 1069-55-2(2-methylpropyl 2-cyanoprop-2-enoate)
- 27816-23-5(2-Propenoic acid,2-cyano-, 2-methoxyethyl ester)
- 6701-17-3(2-Propenoic acid,2-cyano-, octyl ester)
- 10586-17-1(2-Propenoic acid,2-cyano-, 1-methylethyl ester)
- 21982-43-4(2-Propenoic acid,2-cyano-, 2-ethoxyethyl ester)
- 6606-65-1(Enbucrilate)
- 133978-15-1(2-Propenoic acid, 2-cyano-, 1-methylheptyl ester)
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